Cas no 526190-66-9 (4-benzoyl-N,N-diphenylpiperazine-1-carboxamide)
4-benzoyl-N,N-diphenylpiperazine-1-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- 4-benzoyl-N,N-diphenylpiperazine-1-carboxamide
- NCGC00181904-01
- Z274555660
- Cambridge id 7127169
- 526190-66-9
- F1757-0252
- AKOS002244244
- CCG-309432
-
- Inchi: 1S/C24H23N3O2/c28-23(20-10-4-1-5-11-20)25-16-18-26(19-17-25)24(29)27(21-12-6-2-7-13-21)22-14-8-3-9-15-22/h1-15H,16-19H2
- InChI Key: UUCBNWVSRYPQTB-UHFFFAOYSA-N
- SMILES: O=C(N(C1C=CC=CC=1)C1C=CC=CC=1)N1CCN(C(C2C=CC=CC=2)=O)CC1
Computed Properties
- Exact Mass: 385.17902698g/mol
- Monoisotopic Mass: 385.17902698g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 29
- Rotatable Bond Count: 3
- Complexity: 522
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 43.9Ų
4-benzoyl-N,N-diphenylpiperazine-1-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F1757-0252-2μmol |
4-benzoyl-N,N-diphenylpiperazine-1-carboxamide |
526190-66-9 | 90%+ | 2μmol |
$57.0 | 2023-07-28 | |
| Life Chemicals | F1757-0252-5μmol |
4-benzoyl-N,N-diphenylpiperazine-1-carboxamide |
526190-66-9 | 90%+ | 5μmol |
$63.0 | 2023-07-28 | |
| Life Chemicals | F1757-0252-1mg |
4-benzoyl-N,N-diphenylpiperazine-1-carboxamide |
526190-66-9 | 90%+ | 1mg |
$54.0 | 2023-07-28 | |
| Life Chemicals | F1757-0252-2mg |
4-benzoyl-N,N-diphenylpiperazine-1-carboxamide |
526190-66-9 | 90%+ | 2mg |
$59.0 | 2023-07-28 | |
| Life Chemicals | F1757-0252-3mg |
4-benzoyl-N,N-diphenylpiperazine-1-carboxamide |
526190-66-9 | 90%+ | 3mg |
$63.0 | 2023-07-28 | |
| Life Chemicals | F1757-0252-4mg |
4-benzoyl-N,N-diphenylpiperazine-1-carboxamide |
526190-66-9 | 90%+ | 4mg |
$66.0 | 2023-07-28 | |
| Life Chemicals | F1757-0252-5mg |
4-benzoyl-N,N-diphenylpiperazine-1-carboxamide |
526190-66-9 | 90%+ | 5mg |
$69.0 | 2023-07-28 |
4-benzoyl-N,N-diphenylpiperazine-1-carboxamide Related Literature
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
-
Eunju Nam,Jiyeon Han,Sunhee Choi,Mi Hee Lim Chem. Commun., 2021,57, 7637-7640
-
Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
-
5. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
Additional information on 4-benzoyl-N,N-diphenylpiperazine-1-carboxamide
Comprehensive Guide to 4-Benzoyl-N,N-diphenylpiperazine-1-carboxamide (CAS 526190-66-9): Properties, Applications, and Market Insights
4-Benzoyl-N,N-diphenylpiperazine-1-carboxamide (CAS 526190-66-9) is a specialized organic compound gaining attention in pharmaceutical and materials science research. This piperazine derivative features a unique molecular structure combining benzoyl and diphenyl carboxamide functional groups, making it valuable for various applications. With the growing interest in piperazine-based compounds and heterocyclic chemistry, this molecule has become subject to increasing research focus.
The compound's molecular formula is C24H23N3O2, with a molecular weight of 385.46 g/mol. Its structural features include a central piperazine ring substituted at the 1-position with a carboxamide group and at the 4-position with a benzoyl moiety. This arrangement creates interesting electronic properties that researchers are exploring for potential applications in drug discovery and material science.
Recent studies highlight the compound's potential in medicinal chemistry, particularly as a building block for CNS-targeting pharmaceuticals. The diphenyl carboxamide moiety contributes to enhanced lipophilicity, potentially improving blood-brain barrier penetration—a key consideration in developing treatments for neurological conditions. This aligns with current research trends addressing neurodegenerative diseases and mental health disorders.
In material science applications, 4-benzoyl-N,N-diphenylpiperazine-1-carboxamide shows promise as a precursor for advanced polymers and coordination complexes. The compound's ability to form stable complexes with metal ions makes it interesting for developing catalysts and luminescent materials. Researchers are particularly interested in its potential for creating photoactive materials used in organic electronics.
The synthesis of 526190-66-9 typically involves multi-step organic reactions, with careful control of reaction conditions to ensure high purity. Current optimization efforts focus on green chemistry principles, aiming to reduce solvent use and improve atom economy. These developments respond to the growing demand for sustainable chemical processes in industrial applications.
Market analysis indicates steady growth in demand for specialty piperazine derivatives, driven by pharmaceutical R&D and advanced material development. The compound's CAS 526190-66-9 has seen increased interest from academic and industrial researchers alike, particularly in regions with strong life sciences and advanced materials sectors. Suppliers report growing inquiries about this specific carboxamide derivative from research institutions worldwide.
Quality control for 4-benzoyl-N,N-diphenylpiperazine-1-carboxamide typically involves HPLC analysis, with purity standards often exceeding 98% for research applications. Storage recommendations generally suggest protection from light and moisture at controlled temperatures, following standard practices for organic compounds of this class.
Future research directions for this compound may explore its potential in bioconjugation chemistry and as a scaffold for targeted drug delivery systems. The combination of its structural features makes it particularly interesting for developing multifunctional compounds with tailored properties. These applications align well with current trends in precision medicine and personalized therapeutics.
For researchers working with 526190-66-9, proper handling procedures should be followed, including standard laboratory safety practices. While not classified as hazardous under normal conditions, appropriate chemical safety protocols should always be observed when handling any laboratory chemicals.
The compound's unique structure continues to inspire innovative applications across multiple disciplines. As research into functionalized piperazines advances, 4-benzoyl-N,N-diphenylpiperazine-1-carboxamide is likely to remain an important subject of study in both academic and industrial settings, contributing to developments in healthcare solutions and advanced materials technology.
526190-66-9 (4-benzoyl-N,N-diphenylpiperazine-1-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)